Cas no 2227870-11-1 (2-(4-methylphenyl)-5-(2R)-oxiran-2-ylfuran)

• Product Name: 2-(4-methylphenyl)-5-(2R)-oxiran-2-ylfuran
• CAS No: 2227870-11-1
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• CID: 5877564
• PubChem ID: 165680606
• Update Time: 2025-06-09

2-(4-methylphenyl)-5-(2R)-oxiran-2-ylfuran Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-5-(2R)-oxiran-2-ylfuran
• EN300-1751102
• 2227870-11-1
• 2-(4-methylphenyl)-5-[(2R)-oxiran-2-yl]furan

• Inchi： 1S/C13H12O2/c1-9-2-4-10(5-3-9)11-6-7-12(15-11)13-8-14-13/h2-7,13H,8H2,1H3/t13-/m1/s1
• InChI Key： ICSVLTYKBIUFGE-CYBMUJFWSA-N
• SMILES： O1C[C@@H]1C1=CC=C(C2C=CC(C)=CC=2)O1

Computed Properties

• Exact Mass: 200.083729621g/mol
• Monoisotopic Mass: 200.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.7Ų

Additional information on 2-(4-methylphenyl)-5-(2R)-oxiran-2-ylfuran

Recent Advances in the Study of 2-(4-methylphenyl)-5-(2R)-oxiran-2-ylfuran (CAS: 2227870-11-1)

The compound 2-(4-methylphenyl)-5-(2R)-oxiran-2-ylfuran (CAS: 2227870-11-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-(4-methylphenyl)-5-(2R)-oxiran-2-ylfuran as a key intermediate in the synthesis of biologically active molecules. Its epoxide moiety, in particular, has been identified as a critical functional group that enables its interaction with various biological targets. Researchers have successfully employed this compound in the development of novel inhibitors targeting enzymes such as cytochrome P450 and epoxide hydrolases, which are implicated in numerous disease pathways.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in modulating inflammatory responses. The study revealed that 2-(4-methylphenyl)-5-(2R)-oxiran-2-ylfuran exhibits potent anti-inflammatory activity by selectively inhibiting the NF-κB signaling pathway. This finding opens new avenues for the development of anti-inflammatory drugs with improved specificity and reduced side effects.

Another area of interest is the compound's potential application in cancer therapy. Recent in vitro and in vivo studies have shown that 2-(4-methylphenyl)-5-(2R)-oxiran-2-ylfuran can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The compound's ability to generate reactive oxygen species (ROS) and disrupt mitochondrial function has been identified as a key mechanism underlying its cytotoxic effects.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its bioavailability and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinically viable therapeutics.

In conclusion, 2-(4-methylphenyl)-5-(2R)-oxiran-2-ylfuran represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities and potential applications in treating inflammatory diseases and cancer underscore the importance of continued research in this area. Future studies should aim to elucidate its mechanism of action in greater detail and explore its therapeutic potential in combination with other drugs.